1-((3-(Tert-butyl)-4-methoxyphenyl)sulfonyl)-2-methyl-1H-imidazole
1-((3-(Tert-butyl)-4-methoxyphenyl)sulfonyl)-2-methyl-1H-imidazole
Brand Name:
Vulcanchem
CAS No.:
898639-65-1
VCID:
VC0512942
InChI:
InChI=1S/C15H20N2O3S/c1-11-16-8-9-17(11)21(18,19)12-6-7-14(20-5)13(10-12)15(2,3)4/h6-10H,1-5H3
SMILES:
CC1=NC=CN1S(=O)(=O)C2=CC(=C(C=C2)OC)C(C)(C)C
Molecular Formula:
C15H20N2O3S
Molecular Weight:
308.4g/mol
1-((3-(Tert-butyl)-4-methoxyphenyl)sulfonyl)-2-methyl-1H-imidazole
CAS No.: 898639-65-1
Main Products
VCID: VC0512942
Molecular Formula: C15H20N2O3S
Molecular Weight: 308.4g/mol
| CAS No. | 898639-65-1 |
|---|---|
| Product Name | 1-((3-(Tert-butyl)-4-methoxyphenyl)sulfonyl)-2-methyl-1H-imidazole |
| Molecular Formula | C15H20N2O3S |
| Molecular Weight | 308.4g/mol |
| IUPAC Name | 1-(3-tert-butyl-4-methoxyphenyl)sulfonyl-2-methylimidazole |
| Standard InChI | InChI=1S/C15H20N2O3S/c1-11-16-8-9-17(11)21(18,19)12-6-7-14(20-5)13(10-12)15(2,3)4/h6-10H,1-5H3 |
| Standard InChIKey | DSAXMRQRZVRQSY-UHFFFAOYSA-N |
| SMILES | CC1=NC=CN1S(=O)(=O)C2=CC(=C(C=C2)OC)C(C)(C)C |
| Canonical SMILES | CC1=NC=CN1S(=O)(=O)C2=CC(=C(C=C2)OC)C(C)(C)C |
| PubChem Compound | 20105444 |
| Last Modified | Nov 11 2021 |
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